Cas no 71300-13-5 (2-methyl-4-(phenylsulfanyl)aniline)

• Product Name: 2-methyl-4-(phenylsulfanyl)aniline
• CAS No: 71300-13-5
• MF: C₁₃H₁₃NS
• MW: 215.31402182579
• CID: 2105381
• PubChem ID: 10536649
• Update Time: 2025-08-02

2-methyl-4-(phenylsulfanyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(phenylthio)Benzenamine
• WCA30013
• DTXSID801296349
• 2-methyl-4-phenylthioaniline
• SCHEMBL11354311
• 71300-13-5
• 2-methyl-4-phenylsulfanylaniline
• EN300-54280
• Z419012364
• 2-methyl-4-(phenylsulfanyl)aniline
• G35750
• AKOS008130417
• DA-25888
• MSHFAYZIPPSWHT-UHFFFAOYSA-N

• Inchi： 1S/C13H13NS/c1-10-9-12(7-8-13(10)14)15-11-5-3-2-4-6-11/h2-9H,14H2,1H3
• InChI Key： MSHFAYZIPPSWHT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C=CC(=C(C)C=1)N

Computed Properties

• Exact Mass: 215.07687059Da
• Monoisotopic Mass: 215.07687059Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 2-methyl-4-(phenylsulfanyl)aniline

Comprehensive Guide to 2-methyl-4-(phenylsulfanyl)aniline (CAS No. 71300-13-5): Properties, Applications, and Market Insights

2-methyl-4-(phenylsulfanyl)aniline (CAS No. 71300-13-5) is a specialized organic compound widely used in the chemical and pharmaceutical industries. This aromatic amine derivative features a methyl group and a phenylsulfanyl moiety, making it a versatile intermediate for synthesizing dyes, agrochemicals, and advanced materials. Its unique structure contributes to its reactivity and functionality in various applications.

The compound's chemical properties include a molecular weight of approximately 215.3 g/mol and a distinct yellowish appearance. Researchers often explore its solubility in organic solvents like ethanol and acetone, which is crucial for industrial processing. Recent studies highlight its potential in green chemistry applications, aligning with the growing demand for sustainable chemical solutions.

One of the most searched questions about 2-methyl-4-(phenylsulfanyl)aniline is its role in pharmaceutical intermediates. The compound serves as a key building block for drugs targeting neurological and inflammatory conditions. Its phenylsulfanyl group enhances binding affinity in drug-receptor interactions, making it valuable for medicinal chemistry research.

In the dye and pigment industry, 2-methyl-4-(phenylsulfanyl)aniline is prized for its ability to produce vibrant colors with excellent lightfastness. Manufacturers leverage its amino group reactivity to create azo dyes used in textiles and inks. With the rise of eco-friendly dyes, this compound is gaining attention for its potential in low-toxicity formulations.

The global market for 2-methyl-4-(phenylsulfanyl)aniline is expanding, driven by demand from Asia-Pacific regions. Industry reports project steady growth due to its applications in high-performance materials and electronic chemicals. Suppliers emphasize high-purity grades to meet stringent quality requirements in electronics manufacturing.

Researchers are investigating novel applications of 2-methyl-4-(phenylsulfanyl)aniline in organic electronics, particularly for semiconductor materials. Its electron-rich structure makes it suitable for charge transport layers in OLED devices. This aligns with current trends in flexible electronics and wearable technology development.

Safety considerations for handling 2-methyl-4-(phenylsulfanyl)aniline include standard laboratory precautions for aromatic amines. Proper personal protective equipment and ventilation systems are recommended during synthesis or processing. The compound's stability under normal conditions makes it relatively safe for industrial use when proper protocols are followed.

Analytical techniques for 2-methyl-4-(phenylsulfanyl)aniline characterization typically include HPLC analysis, mass spectrometry, and NMR spectroscopy. These methods ensure product quality and verify the absence of impurities that could affect downstream applications. Recent advancements in analytical chemistry have improved detection limits for trace contaminants.

The synthesis of 2-methyl-4-(phenylsulfanyl)aniline often involves catalytic processes that optimize yield and minimize byproducts. Current research focuses on atom-efficient methods that reduce waste generation, responding to the chemical industry's push toward greener synthesis routes. These developments address frequently searched topics about sustainable chemical production.

Storage recommendations for 2-methyl-4-(phenylsulfanyl)aniline emphasize cool, dry conditions in airtight containers to prevent degradation. Its shelf life can extend several years when stored properly, making it convenient for inventory management in chemical supply chains.

Emerging applications of 2-methyl-4-(phenylsulfanyl)aniline include its use in advanced polymer systems and self-healing materials. The compound's ability to form stable radicals contributes to innovative material designs that respond to environmental stimuli, a hot topic in materials science research.

Quality control standards for 2-methyl-4-(phenylsulfanyl)aniline typically specify ≥98% purity for most industrial applications. Specialized grades reaching ≥99.5% purity are available for sensitive applications like electronic materials or pharmaceutical synthesis, addressing the need for high-performance intermediates.

The price trends for 2-methyl-4-(phenylsulfanyl)aniline reflect fluctuations in raw material costs and regional demand. Market intelligence reports suggest stable pricing with moderate seasonal variations, making it a reliable choice for manufacturers planning long-term production schedules.

Environmental considerations for 2-methyl-4-(phenylsulfanyl)aniline include its biodegradability profile and ecotoxicological data. Recent regulatory assessments confirm its moderate environmental impact when properly managed, with wastewater treatment recommendations focusing on activated carbon filtration.

Future research directions for 2-methyl-4-(phenylsulfanyl)aniline may explore its potential in energy storage systems and catalysis. The compound's redox-active properties make it interesting for battery material research, particularly in developing next-generation energy solutions.